Cas no 338750-17-7 (Dioxo(phenyl)(3,4,4-trifluoro-3-butenyl)-lambda~6~-sulfane)

• Product Name: Dioxo(phenyl)(3,4,4-trifluoro-3-butenyl)-lambda~6~-sulfane
• CAS No: 338750-17-7
• MF: C₁₀H₉F₃O₂S
• MW: 250.237472295761
• MDL: MFCD01443826
• CID: 5175587
• Update Time: 2026-03-04

Dioxo(phenyl)(3,4,4-trifluoro-3-butenyl)-lambda~6~-sulfane Chemical and Physical Properties

Names and Identifiers

• DIOXO(PHENYL)(3,4,4-TRIFLUORO-3-BUTENYL)-LAMBDA6-SULFANE
• PHENYL 3,4,4-TRIFLUORO-3-BUTENYL SULFONE
• (3,4,4-trifluorobut-3-ene-1-sulfonyl)benzene
• Benzene, [(3,4,4-trifluoro-3-buten-1-yl)sulfonyl]-
• 3,4,4-trifluorobut-3-enylsulfonylbenzene
• dioxo(phenyl)(3,4,4-trifluoro-3-butenyl)-lambda~6~-sulfane
• Dioxo(phenyl)(3,4,4-trifluoro-3-butenyl)-sulfane
• Dioxo(phenyl)(3,4,4-trifluoro-3-butenyl)-lambda~6~-sulfane

• MDL： MFCD01443826
• Inchi： 1S/C10H9F3O2S/c11-9(10(12)13)6-7-16(14,15)8-4-2-1-3-5-8/h1-5H,6-7H2
• InChI Key： GGHKHARQZFCZMT-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(CC/C(=C(\F)/F)/F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 347
• XLogP3: 2.2
• Topological Polar Surface Area: 42.5

Additional information on Dioxo(phenyl)(3,4,4-trifluoro-3-butenyl)-lambda~6~-sulfane

Research Brief on Dioxo(phenyl)(3,4,4-trifluoro-3-butenyl)-lambda~6~-sulfane (CAS: 338750-17-7)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of sulfur-containing compounds, particularly those with unique structural and electronic properties. Among these, Dioxo(phenyl)(3,4,4-trifluoro-3-butenyl)-lambda~6~-sulfane (CAS: 338750-17-7) has emerged as a compound of interest due to its potential applications in drug discovery and material science. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, characterization, and biological activity.

The compound, characterized by its lambda~6~-sulfane moiety, exhibits a rare hypervalent sulfur center, which has been the subject of recent investigations. Studies have demonstrated that the trifluorobutenyl group enhances the compound's stability and reactivity, making it a promising candidate for further exploration. The phenyl and dioxo groups contribute to its electronic properties, which are critical for its interactions with biological targets. Recent synthetic approaches have optimized the yield and purity of this compound, enabling more detailed studies of its properties.

In terms of biological activity, preliminary studies suggest that Dioxo(phenyl)(3,4,4-trifluoro-3-butenyl)-lambda~6~-sulfane exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. These findings are particularly relevant for the development of novel anti-inflammatory agents. Additionally, the compound's unique electronic structure has sparked interest in its potential as a ligand in catalytic systems, where it could facilitate new types of chemical transformations.

Further research is needed to fully elucidate the mechanisms underlying the compound's biological activity and to explore its potential applications in therapeutics and catalysis. The ongoing studies are expected to provide deeper insights into the structure-activity relationships of hypervalent sulfur compounds, paving the way for innovative developments in chemical biology and medicinal chemistry.